Cas no 646061-74-7 (L-Valine,L-valyl-L-alanyl-L-prolyl-L-alanyl-L-leucyl-L-prolylglycyl-L-glutaminyl-)

• Product Name: L-Valine,L-valyl-L-alanyl-L-prolyl-L-alanyl-L-leucyl-L-prolylglycyl-L-glutaminyl-
• CAS No: 646061-74-7
• MF: C₃₉H₆₆N₁₀O₁₁
• MW: 851.001749515533
• CID: 421488
• Update Time: 2024-01-29

L-Valine,L-valyl-L-alanyl-L-prolyl-L-alanyl-L-leucyl-L-prolylglycyl-L-glutaminyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-valyl-L-alanyl-L-prolyl-L-alanyl-L-leucyl-L-prolylglycyl-L-glutaminyl-
• L-Valine, L-valyl-L-alanyl-L-prolyl-L-alanyl-L-leucyl-L-prolylglycyl-L-glutaminyl- (9CI)

• Inchi： 1S/C39H66N10O11/c1-19(2)17-25(46-32(52)22(7)43-35(55)27-12-10-15-48(27)37(57)23(8)44-36(56)30(41)20(3)4)38(58)49-16-9-11-26(49)34(54)42-18-29(51)45-24(13-14-28(40)50)33(53)47-31(21(5)6)39(59)60/h19-27,30-31H,9-18,41H2,1-8H3,(H2,40,50)(H,42,54)(H,43,55)(H,44,56)(H,45,51)(H,46,52)(H,47,53)(H,59,60)/t22-,23-,24-,25-,26-,27-,30-,31-/m0/s1
• InChI Key： IJVFCPJVETYUPP-PQBUHIFISA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(N)=O)NC(=O)CNC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 850.49168

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 1277.6±65.0 °C(Predicted)
• PSA: 321.63
• pka: 3.33±0.10(Predicted)